benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone

• IUPAC Name: 2-N-[(E)-benzylideneamino]-4-N,6-dimethyl-5-nitro-4-N-phenylpyrimidine-2,4-diamine
• InChI: InChI=1S/C19H18N6O2/c1-14-17(25(26)27)18(24(2)16-11-7-4-8-12-16)22-19(21-14)23-20-13-15-9-5-3-6-10-15/h3-13H,1-2H3,(H,21,22,23)/b20-13+
• InChI Key: ALXNYSQQGUBFOT-DEDYPNTBSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)NN=CC2=CC=CC=C2)N(C)C3=CC=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C(=NC(=N1)N/N=C/C2=CC=CC=C2)N(C)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N6O2
• Molecular Weight: 362.4 g/mol

Description

Benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone, also known as MAPH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MAPH is a hydrazone derivative of pyrimidine, which has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone is not fully understood. However, studies have suggested that this compound may exert its anti-cancer activity by inhibiting the activity of topoisomerase IIα, an enzyme that is essential for DNA replication and cell division. This compound has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not exhibit any significant adverse effects on normal cells. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to possess anti-inflammatory activity and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone is its low toxicity profile, making it a potential drug candidate for the treatment of cancer. Additionally, this compound is relatively easy to synthesize, making it readily available for scientific research. However, one of the limitations of this compound is its poor solubility in aqueous solutions, making it challenging to administer in vivo.

Future Directions

There are several potential future directions for the study of benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone. One potential direction is to further investigate its anti-cancer activity and its potential use as a drug candidate for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential targets for its activity. Finally, studies are needed to investigate the potential use of this compound in other fields, such as anti-inflammatory therapy.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicinal chemistry, anti-inflammatory therapy, and cancer treatment make it a compound of significant interest. Although further studies are needed to fully understand its mechanism of action and potential applications, this compound has the potential to be a valuable tool in scientific research.

Synthesis Methods

The synthesis of benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone involves the reaction of 4-methyl-6-(methylamino)pyrimidine-5-carbaldehyde with phenylhydrazine and nitroethane. The reaction takes place in ethanol and requires refluxing for several hours. The resulting product is then purified using column chromatography, yielding this compound as a yellowish-orange solid with a melting point of 238-240°C.

Scientific Research Applications

Benzaldehyde {4-methyl-6-[methyl(phenyl)amino]-5-nitro-2-pyrimidinyl}hydrazone has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been shown to possess anti-cancer activity, making it a potential drug candidate for the treatment of cancer. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent.